Cas no 56-86-0 (L-Glutamic acid)

• Product Name: L-Glutamic acid
• CAS No: 56-86-0
• MF: C₅H₉NO₄
• MW: 147.1293
• MDL: MFCD00002634
• CID: 33636
• PubChem ID: 24901609
• Update Time: 2025-07-30

L-Glutamic acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid
• L-Glutamic acid (S)-2-Aminopentanedioic acid
• H-Glu-OH
• L-2-Aminoglutaric acid
• L(+)GLUTAMIC ACID
• L-Glutamine Acid
• Glutamic Acid
• yuebingdianfen
• L(+)-Glutamic acid
• (S)-Glutamic acid
• (2S)-2-Aminopentanedioic acid
• (S)-2-Aminopentanedioic acid
• DL-Glutamic acid
• GLUTAMIC ACID, L-(P)
• GLUTAMIC ACID, L-(RG)
• L-(+)-Glutamicacid
• L-Glutamic acid (alpha)
• L-Glutamic acid (beta)
• (S)-2-AMinoglutaric acid
• Aciglut
• GLU
• Glusate
• GLUTACID
• glutamic
• Glutaton
• H-L-GLU-OH
• L-GLU
• Heavy carbon and nitrogen isotopes in L-glutamic acid
• 2-Aminoglutaric acid
• 湖北L-谷氨酸生产厂家
• Glutaminol
• L-Glutaminic acid
• Glutamidex
• Glutamicol
• glutaminic acid
• L-glutamate
• D-Glutamiensuur
• Acidum glutamicum
• Poly-L-glutamate
• L-(+)-glutamic acid
• alpha-aminoglutaric acid
• POLYGLUTAMIC ACID
• Acido glutamico
• Glutamic acid polymer
• Acide glutamique
• 1-Aminopropane-1,3-dicarboxylic acid
• Acidum glutaminicum
• glut
• (+)-L-Glutamic acid
• 617-61-8
• L-glutamic acid, ion(1-)
• glutamate(1-)
• SMR000033946
• 11070-68-1
• D-glutamic acid
• glutamate
• D-Glutaminsaeure
• DGL
• 25513-46-6
• 56-86-0
• 19473-49-5
• 6893-26-1
• D-Glutaminic acid
• L-Glutaminsaeure
• Glutaminsaeure
• 19285-83-7
• E
• DL-Glutaminic acid
• MLS001056749
• L-glutamic acid monoanion
• MLSMR
• D-2-Aminoglutaric acid
• (R)-2-aminopentanedioic acid
• glutamic acid monoanion
• glutamic acid D-form
• 7558-63-6
• 2-ammoniopentanedioate
• D-Glutamate
• 138-15-8
• L-glutamate(1-)
• (2S)-2-ammoniopentanedioate
• FEMA No. 3285
• DB00142
• NCGC00024502-07
• Acidum glutamicum [INN-Latin]
• SR-01000597730
• Z756440052
• NCGC00024502-04
• BRD-K62309135-001-05-2
• HB0383
• (S)-Glu
• L-(+)-Glutamate
• EC 200-293-7
• C5H9NO4
• Glutaminic acid (VAN)
• L (+)-glutamic acid, alpha-form
• 1-Aminopropane-1,3-dicarboxylate
• alpha-Aminoglutarate
• L-alpha-Aminoglutarate
• L-Glutamic acid (JP18)
• NSC-143503
• Lopac0_000529
• E 620
• L-Glutamic,(S)
• GLUTAMIC ACID (USP-RS)
• CHEMBL575060
• .alpha.-Glutamic acid
• GLUTAMIC ACID [USP-RS]
• Glutamic acid, (S)-
• DTXCID30659
• Glutamic acid, United States Pharmacopeia (USP) Reference Standard
• Acide glutamique (INN-French)
• L-Glutamic acid, from non-animal source, meets EP testing specifications, suitable for cell culture, 98.5-100.5%
• Glutamic Acid [USAN:INN]
• NS00095129
• INS-620
• L-gluatmate
• 3KX376GY7L
• 1xff
• Acido glutamico [INN-Spanish]
• E620
• L-Glutamic acid, Vetec(TM) reagent grade, >=99%
• Biomol-NT_000170
• Glutamic acid, European Pharmacopoeia (EP) Reference Standard
• L-alpha-Aminoglutaric acid
• CHEBI:53374
• EPA Pesticide Chemical Code 374350
• 6899-05-4
• LYSINE ACETATE IMPURITY B [EP IMPURITY]
• GTPL1369
• (S)-(+)-Glutamic acid
• M03872
• L-a-Aminoglutaric acid
• G0059
• L-Glutamic acid, JIS special grade, >=99.0%
• AI3-18472
• aminoglutaric acid
• Gamma-L-Glutamic Acid
• HSCI1_000269
• GLUTAMIC ACID [WHO-DD]
• GLUTAMIC ACID [USAN]
• SCHEMBL2202
• a-Glutamic acid
• DS-13284
• BDBM17657
• Polyglutamic acid(PGA)
• NCGC00024502-03
• GLUTAMIC ACID [VANDF]
• S)-2-Aminopentanedioic acid
• alpha-Aminoglutaric acid (VAN)
• GGL
• AC-11294
• L-Glutamic acid-13C5,15N
• Pentanedioic acid, 2-amino-, (S)
• CCG-204619
• Acidum glutamicum (INN-Latin)
• EINECS 200-293-7
• L-Glutamic acid, NIST(R)RM 8573, USGS40
• 1ii5
• L-Glutamic acid, tested according to Ph.Eur.
• UNII-3KX376GY7L
• (S)-2-AMINO-1,5-PENTANEDIOIC ACID
• L-Glutamic adid
• pentanedioic acid, 2-amino-
• Glutamic acid (USP)
• PDSP2_000127
• Q26995161
• SR-01000597730-1
• 2-Amino-pentanedioic acid
• Acido glutamico (INN-Spanish)
• L-Glutamic acid, >=99%, FCC, natural sourced, FG
• 27322E29-9696-49C1-B541-86BEF72DE2F3
• (S)-(+)-Glutamate
• L-Acido glutamico
• GLUTAMIC ACID [INN]
• s6266
• L-2-amino-pentanedioic acid
• L-Glutamic acid, 99%, FCC
• L-[14C(U)]glutamate
• Tocris-0218
• H-Glu
• AKOS006238837
• 2-aminopentanedioate
• 1-amino-propane-1,3-dicarboxylate
• D00007
• a-Aminoglutaric acid
• L-Glutamic acid, 98.5%
• NCGC00024502-01
• aminoglutarate
• L-Glutamic acid, NIST(R) RM 8574, USGS41
• Glutamic acid, L- (7CI,8CI)
• PDSP1_000128
• Glutamate, L-
• Glutamic acid (VAN)
• a-Aminoglutarate
• L-GLUTAMIC ACID [FCC]
• HSDB 490
• SDCCGSBI-0050512.P002
• L-Glutamic acid, certified reference material, TraceCERT(R)
• GLUTAMIC ACID [EP MONOGRAPH]
• L-Glutamic acid (9CI)
• alpha-Glutamic acid
• GLUTAMIC ACID [MI]
• CS-0003473
• L-Glutamic acid, non-animal source
• CCRIS 7314
• L-a-Aminoglutarate
• PDSP2_001523
• INS NO.620
• Glutamic Acid (L-glutamic acid)
• glt
• Glutamic acid, L-
• (S)-2-Aminopentanedioate
• (L)-glutamic acid
• CAS-56-86-0
• BPBio1_001132
• NCGC00024502-02
• C00025
• F8889-8668
• E-620
• J-502415
• L-GLUTAMIC ACID [FHFI]
• PDSP1_001539
• Tox21_113053
• GLUTAMIC ACID (EP MONOGRAPH)
• Acide glutamique [INN-French]
• Pentanedioic acid, 2-amino-, (S)-
• HY-14608
• L-Glutamic acid, ReagentPlus(R), >=99% (HPLC)
• alpha-Glutamate
• DTXSID5020659
• (S)-1-Aminopropane-1,3-dicarboxylic acid
• Glutamic acid (H-3)
• L-Glutamic acid, BioUltra, >=99.5% (NT)
• (S)-glutamate
• NSC 143503
• a-Glutamate
• EN300-52632
• NSC143503
• CHEBI:16015
• L-glutamic-acid
• 2-Aminopentanedioic acid, (S)-
• [3h]-l-glutamic acid
• 2-Aminoglutarate
• 1ftj
• AKOS015854087
• ALANINE IMPURITY B [EP IMPURITY]
• M02979
• 1-amino-propane-1,3-dicarboxylic acid
• L-GLUTAMIC ACID [JAN]
• MFCD00002634

• MDL： MFCD00002634
• Inchi： 1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/t3-/m0/s1
• InChI Key： WHUUTDBJXJRKMK-VKHMYHEASA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])[H])=O
• BRN： 1723801

Computed Properties

• Exact Mass: 147.05300
• Monoisotopic Mass: 147.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.7
• Topological Polar Surface Area: 101
• Molecular Weight: 147.13

Experimental Properties

• Color/Form: Powder
• Density: 1.538
• Melting Point: 205 °C (dec.) (lit.)
• Boiling Point: 333.8°C at 760 mmHg
• Flash Point: 155.7 °C
• Refractive Index: 1.4300 (estimate)
• PH: 3.0-3.5 (8.6g/l, H2O, 25℃)
• Solubility: 1 M HCl: 100 mg/mL
• Water Partition Coefficient: 7.5 g/L (20 ºC)
• PSA: 100.62000
• LogP: -0.03660
• Odor: Odorless
• Sensitiveness: Sensitive to humidity
• Solubility: Racemate is slightly soluble in cold water, easily soluble in hot water, almost insoluble in ether, ethanol and acetone, racemate is slightly soluble in ethanol, ether and petroleum ether.
• Specific Rotation: 32 º (c=10,2N HCl)
• Merck: 4469
• Optical Activity: [α]20/D +32°, c = 10 in 2 M HCl
• FEMA: 3285 | L-GLUTAMIC ACID
• pka: 2.13(at 25℃)
• Vapor Pressure: 1.70e-08 mmHg

L-Glutamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：LZ9700000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Glutamic acid

Introduction to L-Glutamic Acid (CAS No. 56-86-0) and Its Recent Applications in Chemical and Biomedical Research

L-Glutamic acid, with the chemical formula C₅H₉NO₄ and CAS No. 56-86-0, is a non-essential amino acid that plays a pivotal role in various biological processes. As a fundamental building block of proteins, it is also involved in neurotransmission, metabolism, and cellular signaling. This compound has garnered significant attention in both academic research and industrial applications due to its multifaceted functionalities. The latest advancements in biotechnology and pharmaceutical sciences have further highlighted the importance of L-Glutamic acid in drug development, neuroprotective therapies, and nutritional supplements.

The structure of L-Glutamic acid consists of an α-amino group, a carboxyl group, and a side chain with a carboxylic acid functional group. This configuration makes it highly reactive and capable of participating in numerous biochemical pathways. In the central nervous system, L-Glutamic acid serves as the primary excitatory neurotransmitter, mediating synaptic communication through ionotropic and metabotropic receptors. Its involvement in glutamate-glutamine cycle underscores its significance in maintaining brain homeostasis.

Recent studies have explored the therapeutic potential of L-Glutamic acid in managing neurological disorders such as epilepsy, stroke, and neurodegenerative diseases like Alzheimer's and Parkinson's. The ability of L-Glutamic acid to modulate neuronal excitability has led to the development of novel pharmacological agents aimed at enhancing synaptic plasticity and protecting against excitotoxicity. For instance, research published in 2022 demonstrated that exogenous administration of L-Glutamic acid could attenuate oxidative stress-induced neuronal damage in vitro, suggesting its potential as a neuroprotective agent.

In addition to its neurological applications, L-Glutamic acid is widely used in the food industry as a flavor enhancer (E621) and dietary supplement. Its role in umami taste perception has been well-documented, making it a staple ingredient in broths, sauces, and processed foods. Beyond flavor enhancement, L-Glutamic acid is also utilized as an amino acid supplement to support muscle growth and repair, particularly in athletes and individuals with compromised protein intake.

The pharmaceutical industry has leveraged the versatility of L-Glutamic acid in the synthesis of chiral compounds and active pharmaceutical ingredients (APIs). Its enantiomeric purity is critical for ensuring the efficacy and safety of drugs targeting glutamate receptors. Advanced synthetic methodologies, including enzymatic resolutions and chiral crystallization techniques, have enabled the production of high-purity L-Glutamic acid, facilitating its use in complex drug formulations.

Emerging research also highlights the role of L-Glutamic acid in metabolic disorders. Studies indicate that it can influence glucose homeostasis by modulating insulin secretion and improving insulin sensitivity. This finding has opened new avenues for exploring L-Glutamic acid as a potential therapeutic agent for type 2 diabetes mellitus. Preclinical trials are underway to evaluate its efficacy in combination with existing antidiabetic medications.

The environmental impact of L-Glutamic acid production has also been a focus of recent investigations. Sustainable bioprocessing methods, such as fermentation using genetically modified microorganisms, have been developed to minimize waste generation and energy consumption. These innovations align with global efforts to promote green chemistry principles in industrial manufacturing.

In conclusion, L-Glutamic acid (CAS No. 56-86-0) remains a cornerstone compound in chemical biology and biomedical research due to its diverse applications. From enhancing flavor profiles to serving as a key component in drug development and metabolic regulation, its significance continues to grow with each new scientific discovery. As research progresses, we can anticipate even more innovative uses for this versatile amino acid.